N-(oxolan-2-ylmethyl)-4-[5-thiophen-2-yl-3-(trifluoromethyl)pyrazol-1-yl]benzamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-4-[5-thiophen-2-yl-3-(trifluoromethyl)pyrazol-1-yl]benzamide
• InChI: InChI=1S/C20H18F3N3O2S/c21-20(22,23)18-11-16(17-4-2-10-29-17)26(25-18)14-7-5-13(6-8-14)19(27)24-12-15-3-1-9-28-15/h2,4-8,10-11,15H,1,3,9,12H2,(H,24,27)
• InChI Key: NLBDFHYGHSJUSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)N3C(=CC(=N3)C(F)(F)F)C4=CC=CS4
• Molecular Formula: C20H18F3N3O2S
• Molecular Weight: 421.4 g/mol

Description

N-(oxolan-2-ylmethyl)-4-[5-thiophen-2-yl-3-(trifluoromethyl)pyrazol-1-yl]benzamide is a useful research compound. Its molecular formula is C20H18F3N3O2S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis and chemical characterization of benzamide derivatives, including compounds structurally related to N-(oxolan-2-ylmethyl)-4-[5-thiophen-2-yl-3-(trifluoromethyl)pyrazol-1-yl]benzamide, have been extensively explored. These compounds are synthesized through various chemical reactions, aiming to explore their potential biological activities and chemical properties. For instance, studies on thiophenylhydrazonoacetates in heterocyclic synthesis reveal the preparation of complex derivatives through coupling and reactivity towards nitrogen nucleophiles, resulting in diverse heterocyclic compounds (Mohareb et al., 2004).

Potential Biological Activities

Research on benzamide derivatives has also delved into their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. A notable study synthesized novel benzamide derivatives, evaluating their biological activities, including anti-inflammatory and analgesic effects, antioxidant properties, anticancer activity against various human tumor cell lines, and modest inhibition of HCV NS5B RdRp activity (Küçükgüzel et al., 2013). These studies highlight the compound's versatility in medicinal chemistry and potential therapeutic applications.

Structural and Molecular Studies

Further investigations into the molecular structure and interactions of related benzamide compounds have been carried out through crystal structure analysis, Hirshfeld surface analysis, and DFT calculations. For example, a study on the crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide provides insights into its crystalline form and intermolecular interactions, supporting the understanding of its chemical behavior and potential for further applications (Sharma et al., 2016).